Cas no 1261826-04-3 (Ethyl 3-bromo-5-(bromomethyl)benzoate)

• Product Name: Ethyl 3-bromo-5-(bromomethyl)benzoate
• CAS No: 1261826-04-3
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 1090768
• PubChem ID: 72183173
• Update Time: 2025-10-28

Ethyl 3-bromo-5-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(bromomethyl)benzoate
• 3-Bromo-5-bromomethyl-benzoic acid ethyl ester
• Benzoic acid, 3-bromo-5-(bromomethyl)-, ethyl ester
• SCHEMBL16528056
• DTXSID40858663
• PEFKCLDQEMQQFT-UHFFFAOYSA-N
• Ethyl3-bromo-5-(bromomethyl)benzoate
• 1261826-04-3

• Inchi： 1S/C10H10Br2O2/c1-2-14-10(13)8-3-7(6-11)4-9(12)5-8/h3-5H,2,6H2,1H3
• InChI Key： PEFKCLDQEMQQFT-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=CC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 321.90271g/mol
• Monoisotopic Mass: 319.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 3-bromo-5-(bromomethyl)benzoate

Ethyl 3-bromo-5-(bromomethyl)benzoate: A Comprehensive Overview

Ethyl 3-bromo-5-(bromomethyl)benzoate, with the CAS number 1261826-04-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group and two bromine substituents at specific positions on the aromatic ring. The presence of these substituents imparts distinctive chemical properties, making it a valuable building block in various research and industrial applications.

The benzoate ester group in Ethyl 3-bromo-5-(bromomethyl)benzoate plays a crucial role in its reactivity and functionality. Ester groups are known for their ability to participate in nucleophilic acyl substitution reactions, which are fundamental in organic synthesis. The two bromine atoms at positions 3 and 5 on the aromatic ring further enhance the compound's versatility. Bromine substituents are often utilized as leaving groups or directing groups in aromatic substitution reactions, enabling the synthesis of complex molecules with high precision.

Recent studies have highlighted the potential of Ethyl 3-bromo-5-(bromomethyl)benzoate as a precursor for the development of advanced materials. For instance, researchers have explored its use in the synthesis of polystyrene derivatives with tailored mechanical and thermal properties. The bromomethyl group provides a reactive site for polymerization, while the benzoate ester group contributes to the overall stability of the polymer matrix. This dual functionality makes it an attractive candidate for applications in high-performance composites and electronic materials.

In the field of pharmacology, Ethyl 3-bromo-5-(bromomethyl)benzoate has been investigated as a potential lead compound for drug development. Its unique structure allows for the incorporation of bioactive moieties through targeted substitution reactions. For example, scientists have successfully synthesized derivatives of this compound that exhibit potent anti-inflammatory and antioxidant activities. These findings underscore its potential as a scaffold for developing novel therapeutic agents.

The synthesis of Ethyl 3-bromo-5-(bromomethyl)benzoate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include bromination of the aromatic ring, esterification, and selective substitution reactions. Recent advancements in catalysis have enabled higher yields and improved selectivity in these reactions, making the compound more accessible for large-scale production.

From an environmental perspective, Ethyl 3-bromo-5-(bromomethyl)benzoate exhibits moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an area of active research. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

In conclusion, Ethyl 3-bromo-5-(bromomethyl)benzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.